Cas no 1895221-44-9 (3-(3-ethoxy-4-methoxyphenyl)butanoic acid)

• Product Name: 3-(3-ethoxy-4-methoxyphenyl)butanoic acid
• CAS No: 1895221-44-9
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 5991203
• PubChem ID: 116989315
• Update Time: 2025-06-08

3-(3-ethoxy-4-methoxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-ethoxy-4-methoxyphenyl)butanoic acid
• 1895221-44-9
• EN300-1816247

• Inchi： 1S/C13H18O4/c1-4-17-12-8-10(5-6-11(12)16-3)9(2)7-13(14)15/h5-6,8-9H,4,7H2,1-3H3,(H,14,15)
• InChI Key： YAGRWQWCOPYHEE-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C(C)CC(=O)O)OC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(3-ethoxy-4-methoxyphenyl)butanoic acid

Introduction to 3-(3-ethoxy-4-methoxyphenyl)butanoic acid (CAS No. 1895221-44-9)

3-(3-ethoxy-4-methoxyphenyl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number 1895221-44-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structural framework that includes both ethoxy and methoxy substituents on a phenyl ring, linked to a butanoic acid moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for further derivatization and investigation.

The structural configuration of 3-(3-ethoxy-4-methoxyphenyl)butanoic acid positions it as a potential candidate for various biological and chemical applications. The ethoxy group at the 3-position and the methoxy group at the 4-position of the phenyl ring contribute to its solubility characteristics and interaction with biological targets. This balance of hydrophilic and hydrophobic regions enhances its utility in drug design and material science.

In recent years, there has been growing interest in aromatic carboxylic acids due to their role as intermediates in the synthesis of bioactive molecules. The specific arrangement of substituents in 3-(3-ethoxy-4-methoxyphenyl)butanoic acid makes it a promising candidate for exploring novel pharmacophores. Researchers have been investigating its potential as a precursor in the development of therapeutic agents targeting various diseases, including inflammatory disorders and metabolic conditions.

One of the most compelling aspects of 3-(3-ethoxy-4-methoxyphenyl)butanoic acid is its versatility in chemical modifications. The carboxylic acid group can be esterified, amidated, or incorporated into more complex molecules through various synthetic pathways. This flexibility allows chemists to tailor its properties for specific applications, such as enhancing bioavailability or improving binding affinity to biological receptors.

Recent studies have highlighted the importance of aromatic carboxylic acids in medicinal chemistry. For instance, derivatives of this class have shown promise in modulating enzyme activity and receptor interactions. The methoxy and ethoxy groups in 3-(3-ethoxy-4-methoxyphenyl)butanoic acid are particularly noteworthy, as they can influence electronic distribution and steric hindrance around the phenyl ring, thereby affecting its interaction with biological targets.

The synthesis of 3-(3-ethoxy-4-methoxyphenyl)butanoic acid typically involves multi-step organic reactions, starting from commercially available aromatic precursors. Key steps often include functional group transformations such as etherification and carboxylation. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

In terms of biological activity, preliminary investigations suggest that 3-(3-ethoxy-4-methoxyphenyl)butanoic acid may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. However, further research is required to elucidate its exact mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible benefits for patients.

The pharmaceutical industry has always been keen on exploring novel molecular entities with unique structural features. 3-(3-ethoxy-4-methoxyphenyl)butanoic acid fits well within this paradigm, offering a rich structural scaffold for drug discovery programs. Its potential applications span across multiple therapeutic areas, including oncology, neurology, and immunology.

From a material science perspective, the compound's properties make it suitable for developing advanced materials with tailored functionalities. For example, it could be used in the synthesis of polymers or coatings that exhibit specific chemical or biological responses under certain conditions.

The regulatory landscape for new chemical entities like 3-(3-ethoxy-4-methoxyphenyl)butanoic acid is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous safety assessments is mandatory before any clinical trials can commence. This ensures that both researchers and patients are protected throughout the development process.

In conclusion,3-(3-ethoxy-4-methoxyphenyl)butanoic acid (CAS No. 1895221-44-9) represents a fascinating compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features and synthetic accessibility position it as a valuable tool for future research endeavors. As our understanding of its properties grows, so too will its role in advancing scientific knowledge and developing innovative solutions to global health challenges.